Cas no 1111116-04-1 (5-thiophen-2-yl-1H-pyridin-2-one)

• Product Name: 5-thiophen-2-yl-1H-pyridin-2-one
• CAS No: 1111116-04-1
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 2606853
• PubChem ID: 45788626
• Update Time: 2025-10-29

5-thiophen-2-yl-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-thiophen-2-yl-1H-pyridin-2-one
• 5-(Thiophen-2-yl)pyridin-2(1H)-one
• 2-HYDROXY-5-(THIOPHEN-2-YL)PYRIDINE
• SCHEMBL13978614
• DTXSID90671763
• AKOS015943739
• 1111116-04-1

• Inchi： 1S/C9H7NOS/c11-9-4-3-7(6-10-9)8-2-1-5-12-8/h1-6H,(H,10,11)
• InChI Key： HOATYRDOTOPQRJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 177.02483502Da
• Monoisotopic Mass: 177.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.3Ų

Additional information on 5-thiophen-2-yl-1H-pyridin-2-one

Introduction to 5-thiophen-2-yl-1H-pyridin-2-one (CAS No. 1111116-04-1)

5-thiophen-2-yl-1H-pyridin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1111116-04-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of thiophene-pyridine derivatives, a structural motif known for its broad spectrum of biological activities. The unique combination of a thiophene ring and a pyridine core imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural features of 5-thiophen-2-yl-1H-pyridin-2-one include a sulfur-containing heterocycle linked to a pyridine ring through an amide-like connection. This configuration allows for multiple sites of functionalization, enabling chemists to tailor the molecule for specific biological targets. The presence of the thiophene ring contributes to the compound's aromaticity and potential for π-stacking interactions, while the pyridine moiety offers opportunities for hydrogen bonding and coordination with biological partners.

In recent years, there has been growing interest in thiophene-pyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Research has highlighted their potential as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. For instance, studies have shown that certain derivatives of this class exhibit inhibitory activity against Janus kinases (JAKs), which are implicated in inflammatory diseases such as rheumatoid arthritis. The ability of 5-thiophen-2-yl-1H-pyridin-2-one to modulate these kinases suggests its utility in developing novel anti-inflammatory therapies.

Moreover, the compound's structural similarity to known bioactive molecules has facilitated its exploration in oncology research. Preliminary studies indicate that 5-thiophen-2-yl-1H-pyridin-2-one may interfere with signaling pathways critical for cancer cell proliferation and survival. Specifically, it has been observed to exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are essential regulators of the cell cycle. By targeting these enzymes, the compound could potentially disrupt tumor growth and induce apoptosis in cancer cells.

The synthesis of 5-thiophen-2-yl-1H-pyridin-2-one involves multi-step organic reactions that typically begin with the functionalization of the thiophene ring followed by coupling with the pyridine moiety. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques ensure that the final product is suitable for further biological evaluation without unwanted byproducts that could complicate downstream analyses.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 5-thiophen-2-yl-1H-pyridin-2-one with its target proteins. These simulations have revealed key pharmacophoric elements within the molecule that contribute to its binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can refine the structure of this compound to enhance its pharmacological properties.

The pharmacokinetic profile of 5-thiophen-2-yl-1H-pyridin-2-one is another critical aspect that has been examined in preclinical studies. Initial findings suggest that the compound exhibits reasonable oral bioavailability and metabolic stability, which are essential characteristics for a viable drug candidate. Additionally, its solubility profile has been optimized through structural modifications to improve aqueous solubility, facilitating formulation development for clinical use.

In conclusion, 5-thiophen-2-yl-1H-pyridin-2-one (CAS No. 1111116-04-1) represents a promising scaffold in medicinal chemistry with diverse applications across multiple therapeutic domains. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. As research in this area progresses, it is anticipated that derivatives of this compound will contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.